Cas no 108354-13-8 (4(1H)-Quinolinone,2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-)

• Product Name: 4(1H)-Quinolinone,2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
• CAS No: 108354-13-8
• MF: C₂₅H₃₃NO
• MW: 363.535627126694
• CID: 140339
• PubChem ID: 6124753
• Update Time: 2025-04-19

4(1H)-Quinolinone,2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
• 2-methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]-1H-quinolin-4-one
• aurachin D
• 2-methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]quinolin-4(1H)-one
• 4(1H)-Quinolinone, 2-methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
• Aurachin-D
• 2-Methyl-3-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-4(1H)-quinolinone
• 2-Methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10- trienyl]-1H-quinolin-4-one
• 2-Methyl-3-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)quinolin-4(1H)-one
• 2-Methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-
• 2-methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]-1,4-dihydroquinolin-4-one
• 123631-75-4
• CHEMBL573376
• trienyl]-1H-quinolin-4-one
• CHEBI:2921
• 108354-13-8
• CS-0103561
• 2-Methyl-3-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)quinolin-4-ol
• 0NI
• SCHEMBL16552860
• 137078-71-8
• SCHEMBL15094902
• DTXSID701318443
• 2-Methyl-3-(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)quinolin-4-ol
• HY-N7151
• Q27105882
• Arauchin D

• Inchi： 1S/C25H33NO/c1-18(2)10-8-11-19(3)12-9-13-20(4)16-17-22-21(5)26-24-15-7-6-14-23(24)25(22)27/h6-7,10,12,14-16H,8-9,11,13,17H2,1-5H3,(H,26,27)/b19-12+,20-16+
• InChI Key： JHMLNOXMSHURLQ-YEFHWUCQSA-N
• SMILES： O=C1C2C=CC=CC=2NC(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 363.256214676g/mol
• Monoisotopic Mass: 363.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids